Cas no 63831-41-4 (2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)-)

• Product Name: 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)-
• CAS No: 63831-41-4
• MF: C₁₅H₁₀ClNO₃
• MW: 287.697803020477
• CID: 425623
• PubChem ID: 5804686
• Update Time: 2025-06-08

2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)-
• 3-(3-chlorophenyl)-1-(4-nitrophenyl)prop-2-en-1-one
• (2E)-3-(3-chlorophenyl)-1-(4-nitrophenyl)prop-2-en-1-one
• CHEMBL2298383
• 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)-, (2E)-
• 918152-60-0
• MFCD00024736
• AKOS000954451
• (E)-3-(3-chlorophenyl)-1-(4-nitrophenyl)prop-2-en-1-one
• 63831-41-4

• Inchi： 1S/C15H10ClNO3/c16-13-3-1-2-11(10-13)4-9-15(18)12-5-7-14(8-6-12)17(19)20/h1-10H/b9-4+
• InChI Key： HNIRTLPJDDPNFR-RUDMXATFSA-N
• SMILES： ClC1=CC=CC(=C1)/C=C/C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 287.035
• Monoisotopic Mass: 287.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21

Additional information on 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)-

Comprehensive Overview of 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)- (CAS No. 63831-41-4)

The chemical compound 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)- (CAS No. 63831-41-4) is a specialized organic molecule that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique chlorophenyl and nitrophenyl substituents, is widely studied for its potential applications in materials science, pharmaceuticals, and agrochemicals. Its molecular structure, featuring a conjugated system, makes it a subject of interest for researchers exploring photoactive materials and organic synthesis intermediates.

In recent years, the demand for high-performance organic compounds has surged, driven by advancements in green chemistry and sustainable manufacturing. 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)- aligns with these trends due to its potential role in developing eco-friendly catalysts and biodegradable polymers. Researchers are particularly intrigued by its electron-withdrawing and electron-donating properties, which are critical for designing organic electronic devices such as OLEDs and solar cells.

The synthesis of 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)- typically involves cross-coupling reactions or condensation reactions, which are well-documented in the literature. These methods are often optimized for high yield and low environmental impact, reflecting the growing emphasis on green synthesis techniques. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize the compound, ensuring its purity and structural integrity.

One of the most frequently asked questions about 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)- revolves around its stability under various conditions. Studies indicate that the compound exhibits moderate stability in ambient conditions but may degrade under prolonged exposure to UV light or high temperatures. This property is crucial for its storage and handling, particularly in industrial settings where thermal stability is a key consideration.

Another area of interest is the compound's potential biological activity. While not classified as a pharmaceutical ingredient, 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)- has been explored for its antimicrobial and antioxidant properties in preliminary studies. These findings, though not yet conclusive, highlight its versatility and open avenues for further research in biomedical applications.

From an industrial perspective, 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)- is valued for its role as a building block in the synthesis of more complex molecules. Its reactive double bond and aromatic substituents make it a versatile intermediate for creating customized chemical entities. This adaptability is particularly relevant in the flavor and fragrance industry, where tailored compounds are in high demand.

Environmental and safety considerations are also paramount when discussing 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)-. While the compound is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended during handling. Its biodegradability and ecotoxicity profiles are currently under investigation, aligning with the global push for sustainable chemical use.

In summary, 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-nitrophenyl)- (CAS No. 63831-41-4) is a multifaceted compound with promising applications across various scientific and industrial domains. Its unique structural features, combined with its potential for green chemistry and advanced material design, make it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to play an increasingly important role in innovative chemical solutions.